Cas no 6911-87-1 (4-Bromo-N-methylaniline)

• Product Name: 4-Bromo-N-methylaniline
• CAS No: 6911-87-1
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD03030391
• CID: 504873
• PubChem ID: 2757052
• Update Time: 2025-11-02

4-Bromo-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-methylaniline
• (4-Bromophenyl)methylamine
• 4-bromo-N-methylbenzenamine
• Benzenamine,4-bromo-N-methyl-
• p-Bromo-N-methylaniline
• 1-Bromo-4-(methylamino)benzene
• N-(4-Bromophenyl)-N-methylamine
• Benzenamine, 4-bromo-N-methyl-
• N-methyl-4-bromoaniline
• 4bromo-n-methylaniline
• N-methyl-4-bromo-aniline
• 4-bromo-N-methyl-aniline
• 4-bromanyl-N-methyl-aniline
• (4-bromo-phenyl)-methyl-amine
• AYVPVDWQZAAZCM-UHFFFAOYSA-N
• AK110630
• CJ-
• FT-0636286
• A836358
• B4403
• DTXSID00219170
• AKOS000253996
• 6911-87-1
• Benzenamine, 4-bromo-N-methyl-, radical ion(1+) (9CI)
• SCHEMBL467157
• p-Brom-N-methylanilin
• EN300-213442
• AMY4084
• 211060-12-7
• NS00101045
• CS-0038061
• MFCD03030391
• SY050556
• FS-4613
• 4-Bromo-N-methylaniline, 97%
• 4-Bromo-N-methylbenzenamine; N-Methyl-4-bromoaniline; N-Methyl-p-bromoaniline;
• DB-055227
• ALBB-021053

• MDL： MFCD03030391
• Inchi： 1S/C7H8BrN/c1-9-7-4-2-6(8)3-5-7/h2-5,9H,1H3
• InChI Key： AYVPVDWQZAAZCM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC

Computed Properties

• Exact Mass: 184.98400
• Monoisotopic Mass: 184.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless or dark purple or brown liquid
• Density: 1.482 g/mL at 25 °C(lit.)
• Melting Point: 11°C(lit.)
• Boiling Point: 260°C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.613(lit.)
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 12.03000
• LogP: 2.56380
• Solubility: Not determined

4-Bromo-N-methylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• Hazardous Material Identification：
• Storage Condition：Refrigerator (+4°C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Bromo-N-methylaniline

4-Bromo-N-methylaniline (CAS No. 6911-87-1): A Versatile Intermediate in Organic Synthesis

4-Bromo-N-methylaniline (CAS No. 6911-87-1), also known as N-methyl-4-bromoaniline or p-bromo-N-methylaniline, is a valuable aromatic amine derivative widely used in pharmaceutical, agrochemical, and material science applications. This compound belongs to the class of brominated anilines, characterized by a bromine atom at the para position of the benzene ring and a methyl group attached to the nitrogen atom.

The molecular formula of 4-Bromo-N-methylaniline is C₇H₈BrN, with a molecular weight of 186.05 g/mol. It typically appears as a light yellow to brown crystalline solid with a melting point range of 40-45°C. The compound's structural features make it an excellent building block for more complex molecules, particularly in the synthesis of pharmaceutical intermediates and specialty chemicals.

In recent years, 4-Bromo-N-methylaniline has gained significant attention in drug discovery research due to its role as a precursor for various biologically active compounds. Researchers frequently search for "4-Bromo-N-methylaniline synthesis", "N-methyl-4-bromoaniline applications", and "6911-87-1 safety data" when working with this compound. The growing interest in small molecule therapeutics and targeted drug delivery systems has further increased demand for this versatile intermediate.

The compound's chemical reactivity stems from two key functional groups: the aromatic bromine atom, which participates in various cross-coupling reactions (such as Suzuki, Heck, and Buchwald-Hartwig couplings), and the secondary amine group, which can undergo acylation, alkylation, or condensation reactions. These properties make 4-Bromo-N-methylaniline particularly valuable in medicinal chemistry for creating diverse molecular scaffolds.

From an industrial perspective, manufacturers often inquire about "4-Bromo-N-methylaniline suppliers" and "bulk pricing for 6911-87-1". The global market for this compound has shown steady growth, driven by increasing R&D activities in the pharmaceutical sector and expanding applications in advanced material science. Quality specifications typically require ≥98% purity, with HPLC being the preferred analytical method for verification.

When handling 4-Bromo-N-methylaniline, standard laboratory precautions should be observed, including the use of personal protective equipment and proper ventilation. While not classified as highly hazardous, it's recommended to store the compound in a cool, dry place away from strong oxidizers. Safety data sheets (SDS) provide comprehensive information about handling, storage, and disposal procedures for this chemical.

The synthesis of 4-Bromo-N-methylaniline typically involves the methylation of 4-bromoaniline or the bromination of N-methylaniline. Process optimization remains an active area of research, with scientists exploring more efficient and environmentally friendly routes. Recent publications have focused on catalytic methods and green chemistry approaches to improve the sustainability of its production.

In material science applications, 4-Bromo-N-methylaniline serves as a precursor for various functional polymers and liquid crystals. Its incorporation into polymer backbones can impart specific electronic or optical properties, making it valuable for developing advanced materials used in electronics and photonics. Researchers investigating "conductive polymers from brominated anilines" frequently work with this compound.

The analytical characterization of 4-Bromo-N-methylaniline typically involves techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. These methods confirm the compound's identity and purity, which are critical for its successful application in sensitive synthetic processes. The distinctive NMR signals of the aromatic protons and the methyl group attached to nitrogen provide clear diagnostic features.

As regulatory requirements for chemical substances become more stringent worldwide, proper documentation for 4-Bromo-N-methylaniline becomes increasingly important. This includes comprehensive analytical certificates, stability data, and impurity profiles. Many pharmaceutical companies now require extensive documentation packages when sourcing this material for GMP applications.

Looking ahead, the future applications of 4-Bromo-N-methylaniline appear promising, particularly in emerging fields such as molecular electronics and bioconjugation chemistry. Its versatility as a synthetic building block continues to attract interest from both academic and industrial researchers. The compound's role in developing new therapeutic agents and functional materials ensures its ongoing relevance in chemical research and development.

For researchers considering working with 4-Bromo-N-methylaniline, it's advisable to review recent literature on its applications and synthetic utility. Many peer-reviewed articles discuss innovative uses of this compound in heterocyclic synthesis and material design. Keeping abreast of these developments can help maximize the potential of this valuable intermediate in various chemical applications.